Cas no 28163-08-8 (4-(dimethylamino)butanimidamide dihydrochloride)

• Product Name: 4-(dimethylamino)butanimidamide dihydrochloride
• CAS No: 28163-08-8
• MF: C₆H₁₇Cl₂N₃
• MW: 202.125279188156
• CID: 4643705
• PubChem ID: 21508028
• Update Time: 2025-10-21

4-(dimethylamino)butanimidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)butanimidamide dihydrochloride

• Inchi： 1S/C6H15N3.2ClH/c1-9(2)5-3-4-6(7)8;;/h3-5H2,1-2H3,(H3,7,8);2*1H
• InChI Key： WRVCXJDIISSTMO-UHFFFAOYSA-N
• SMILES： C(N)(=N)CCCN(C)C.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(dimethylamino)butanimidamide dihydrochloride

4-(Dimethylamino)Butanimidamide Dihydrochloride: A Comprehensive Overview

4-(Dimethylamino)Butanimidamide Dihydrochloride, identified by the CAS number 28163-08-8, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound, often abbreviated as DMAB-DHCl, belongs to the class of amidine derivatives and has garnered attention due to its unique chemical properties and potential applications in drug development.

The molecular structure of 4-(Dimethylamino)Butanimidamide Dihydrochloride comprises a butanimidamide backbone with a dimethylamino group attached at the fourth position. This structural feature contributes to its ability to act as a bioisostere, making it a valuable tool in medicinal chemistry for modifying the pharmacokinetic profiles of drugs. Recent studies have highlighted its role in enhancing the stability and bioavailability of certain therapeutic agents, particularly in the context of central nervous system disorders.

From a chemical standpoint, DMAB-DHCl exhibits notable acidity due to the presence of the amidine group, which can form stable salts with hydrochloric acid. This property is advantageous in pharmaceutical formulations, where controlled release and solubility are critical factors. Researchers have explored its potential as a prodrug component, leveraging its ability to undergo enzymatic cleavage in vivo to release active metabolites.

In terms of biological activity, 4-(Dimethylamino)Butanimidamide Dihydrochloride has demonstrated potent inhibitory effects on various enzymes, including those involved in neurotransmitter metabolism. For instance, recent findings suggest that it may serve as a competitive inhibitor of monoamine oxidases (MAOs), which are key enzymes in the regulation of serotonin and dopamine levels. This activity underscores its potential utility in treating conditions such as depression and neurodegenerative diseases.

The synthesis of DMAB-DHCl typically involves multi-step organic reactions, including nucleophilic substitutions and acid-base neutralizations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and ecological footprint associated with its manufacture.

In conclusion, 4-(Dimethylamino)Butanimidamide Dihydrochloride stands out as a versatile compound with promising applications across multiple therapeutic areas. Its unique chemical properties, coupled with emerging insights from cutting-edge research, position it as a valuable asset in the development of novel pharmaceutical agents. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.